Cas no 927819-64-5 (N-(1-Carboxy-3-phenylpropyl)-S-lisinopril (Mixture of diastereomers))
N-(1-Carboxy-3-phenylpropyl)-S-lisinopril (Mixture of diastereomers) Chemical and Physical Properties
Names and Identifiers
-
- N-(1-Carboxy-3-phenylpropyl)-S-lisinopril (Mixture of diastereomers)
- CID 131667635
- L-Proline, N6-(1-carboxy-3-phenylpropyl)-N2-[(1S)-1-carboxy-3-phenylpropyl]-L-lysyl-
- Lisinopril EP Impurity I (N-Alkyl lisinopril)
- (2S)-1-[(2S)-2,6-bis[[(1S)-1-Carboxy-3-phenylpropyl]amino]hexanoyl]pyrrolidine-2-carboxylic Acid
-
- Inchi: 1S/C31H41N3O7/c35-28(34-21-9-15-27(34)31(40)41)24(33-26(30(38)39)19-17-23-12-5-2-6-13-23)14-7-8-20-32-25(29(36)37)18-16-22-10-3-1-4-11-22/h1-6,10-13,24-27,32-33H,7-9,14-21H2,(H,36,37)(H,38,39)(H,40,41)/t24-,25?,26-,27-/m0/s1
- InChI Key: MKOWVLMGJKGFMF-MBKURTIGSA-N
- SMILES: O=C([C@H](CCCCNC(C(=O)O)CCC1C=CC=CC=1)N[C@H](C(=O)O)CCC1C=CC=CC=1)N1CCC[C@H]1C(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 41
- Rotatable Bond Count: 18
- Complexity: 842
- XLogP3: -0.4
- Topological Polar Surface Area: 156
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Melting Point: >140°C (dec.)
- Boiling Point: 822.2±65.0 °C at 760 mmHg
- Flash Point: 451.1±34.3 °C
- Solubility: Methanol (Slightly), Water (Slightly, Heated)
- Vapor Pressure: 0.0±3.1 mmHg at 25°C
N-(1-Carboxy-3-phenylpropyl)-S-lisinopril (Mixture of diastereomers) Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-(1-Carboxy-3-phenylpropyl)-S-lisinopril (Mixture of diastereomers) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C181280-5mg |
N-(1-Carboxy-3-phenylpropyl)-S-lisinopril (Mixture of diastereomers) |
927819-64-5 | 5mg |
$ 213.00 | 2023-09-08 | ||
| TRC | C181280-50mg |
N-(1-Carboxy-3-phenylpropyl)-S-lisinopril (Mixture of diastereomers) |
927819-64-5 | 50mg |
$ 1662.00 | 2023-09-08 |
N-(1-Carboxy-3-phenylpropyl)-S-lisinopril (Mixture of diastereomers) Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on N-(1-Carboxy-3-phenylpropyl)-S-lisinopril (Mixture of diastereomers)
Introduction to N-(1-Carboxy-3-phenylpropyl)-S-lisinopril (Mixture of diastereomers) and Its Significance in Modern Medicinal Chemistry
N-(1-Carboxy-3-phenylpropyl)-S-lisinopril (Mixture of diastereomers), with a CAS number of 927819-64-5, represents a fascinating compound in the realm of medicinal chemistry. This mixture of diastereomers is not just a chemical entity but a testament to the intricate relationships between structure and function, particularly in the context of cardiovascular health. The compound's unique structural features, derived from its 1-Carboxy-3-phenylpropyl side chain and its relationship to lisinopril, make it a subject of considerable interest for researchers exploring novel therapeutic avenues.
The significance of this compound lies in its potential applications, particularly in the treatment of hypertension and related cardiovascular disorders. Lisinopril, a well-known angiotensin-converting enzyme (ACE) inhibitor, has been a cornerstone in managing high blood pressure for decades. The modification of lisinopril's structure to create N-(1-Carboxy-3-phenylpropyl)-S-lisinopril introduces new pharmacological profiles that could enhance therapeutic efficacy while minimizing side effects. This approach exemplifies the broader trend in drug development towards rational design and optimization.
In recent years, there has been a surge in research focused on diastereomer mixtures and their pharmacological implications. Diastereomers, despite having the same connectivity as their enantiomers, exhibit distinct chemical and biological properties. The study of diastereomeric mixtures like N-(1-Carboxy-3-phenylpropyl)-S-lisinopril provides valuable insights into how subtle changes in molecular structure can influence drug behavior. This has implications not only for the development of new drugs but also for understanding existing ones better.
The structural motif of N-(1-Carboxy-3-phenylpropyl)-S-lisinopril is particularly noteworthy. The presence of the 1-Carboxy-3-phenylpropyl group adds a layer of complexity that could modulate drug-receptor interactions. This modification might lead to improved binding affinity or selectivity for target enzymes or receptors, thereby enhancing the compound's therapeutic potential. Such structural modifications are often guided by computational modeling and high-throughput screening, which allow researchers to predict and test the properties of novel compounds efficiently.
One of the most exciting aspects of N-(1-Carboxy-3-phenylpropyl)-S-lisinopril is its potential in personalized medicine. As our understanding of genetic and molecular variations grows, so does the need for drugs that can be tailored to individual patients. The diastereomeric mixture presents an opportunity to develop such personalized therapeutics. By studying how different diastereomers interact with biological systems, researchers can identify which forms are most effective for specific patient populations.
The compound's relevance extends beyond hypertension treatment. Emerging research suggests that ACE inhibitors may have broader applications in managing inflammation and oxidative stress, conditions linked to various chronic diseases. N-(1-Carboxy-3-phenylpropyl)-S-lisinopril could potentially offer benefits in these areas by leveraging its unique structural features. This opens up new avenues for therapeutic intervention and underscores the importance of continued research into structurally diverse drug candidates.
In conclusion, N-(1-Carboxy-3-phenylpropyl)-S-lisinopril (Mixture of diastereomers) is a compound that embodies the cutting edge of medicinal chemistry. Its unique structure and pharmacological profile make it a promising candidate for treating cardiovascular disorders and potentially other conditions associated with inflammation and oxidative stress. As research progresses, this compound will likely play a significant role in shaping future therapeutic strategies, particularly in personalized medicine where individualized treatment approaches are becoming increasingly important.
927819-64-5 (N-(1-Carboxy-3-phenylpropyl)-S-lisinopril (Mixture of diastereomers)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)